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Compound of Interest |

Compound Name: Dodecyl acetate
CAS No.: 112-66-3
Cat. No.: B107313
Get Quote
. J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with dodecyl
acetate. The information is designed to address specific issues that may be encountered
during experiments involving its volatility.

Frequently Asked Questions (FAQS)

Q1: What is the volatility of dodecyl acetate at room temperature?

Al: Dodecyl acetate is a low-volatility compound. Its vapor pressure at 25 °C is approximately
0.13 Pascals (Pa)[1] or about 0.000468 mmHg.[2] This low volatility is attributed to its relatively
high molecular weight (228.37 g/mol ) and the presence of intermolecular forces.

Q2: How does temperature affect the volatility of dodecyl acetate?

A2: The volatility of dodecyl acetate, like all liquids, increases with temperature. As the
temperature rises, the kinetic energy of the dodecyl acetate molecules increases, allowing
them to overcome intermolecular forces and escape into the vapor phase more readily. This
relationship is evident in its boiling point at different pressures.
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Q3: What is the boiling point of dodecyl acetate at atmospheric pressure?

A3: The boiling point of dodecyl acetate at standard atmospheric pressure (760 mmHg) is 265
°C.[1] At reduced pressures, the boiling point is significantly lower.

Q4: Are the Antoine equation constants available for dodecyl acetate?

A4: Based on the conducted literature search, specific Antoine equation constants (A, B, and
C) for dodecyl acetate are not readily available. The Antoine equation is an empirical
expression that relates vapor pressure and temperature. However, the relationship between
temperature and vapor pressure can be understood through its documented boiling points at
various pressures.

Q5: Is dodecyl acetate thermally stable at elevated temperatures?

A5: Dodecyl acetate is generally considered stable under normal conditions.[3] However, like
most esters, it can undergo thermal decomposition at high temperatures, which could affect
volatility measurements. The flash point of dodecyl acetate is 113 °C (235.4 °F) in a closed
cup, indicating the temperature at which it can form an ignitable mixture with air. It is advisable
to conduct volatility experiments below its decomposition temperature to ensure sample
integrity.

Data Presentation

The following table summarizes the relationship between the boiling point and pressure of
dodecyl acetate, which is indicative of its volatility at different temperatures.

Temperature (°C) Pressure (mmHg) Pressure (Pa)
150 15 1999.8

180 40 5332.9

265 760 101325

Note: These values are based on the boiling points at reduced and atmospheric pressures.[1]
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Troubleshooting Guide

This guide addresses common issues encountered during the experimental determination of
dodecyl acetate volatility.
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Issue

Possible Cause

Troubleshooting Steps

Inconsistent or non-
reproducible vapor pressure

readings

1. Temperature fluctuations in
the experimental setup.2.
Presence of impurities in the
dodecyl acetate sample.3. Air
leaks in the vacuum system
(for reduced pressure

measurements).

1. Ensure precise and stable
temperature control of the
sample.2. Use high-purity
dodecyl acetate (=97%)).
Consider purification if
necessary.3. Thoroughly check
all seals and connections in
the vacuum apparatus for
leaks.

Lower than expected vapor

pressure

1. Incomplete degassing of the
sample, leading to the
presence of dissolved air.2.
Inaccurate temperature
measurement at the sample's

surface.

1. Degas the sample
thoroughly before starting the
measurement, for example, by
using a freeze-pump-thaw
cycle.2. Calibrate the
temperature sensor and
ensure it is positioned to
accurately reflect the sample's

temperature.

Higher than expected vapor

pressure

1. Presence of volatile
impurities in the sample.2.
Thermal decomposition of the

sample at high temperatures.

1. Verify the purity of the
dodecyl acetate using
techniques like gas
chromatography.2. Ensure the
experimental temperature is
well below the decomposition
temperature of dodecyl
acetate. Consider using a
lower temperature range for

measurements.

Sample bumping or uneven

boiling

1. Lack of boiling chips or a
stirring mechanism.2. Too

rapid heating of the sample.

1. Add boiling chips or use a
magnetic stirrer to ensure
smooth boiling.2. Heat the
sample slowly and uniformly to
achieve equilibrium between

the liquid and vapor phases.
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Experimental Protocols

Methodology for Determining Vapor Pressure using the
Ebullioscopic Method

The ebullioscopic method involves measuring the boiling point of a substance at different
controlled pressures.

. Apparatus Setup:
A boiling flask equipped with a heating mantle.
A condenser to recondense the vapor.

A temperature sensor (e.g., a calibrated platinum resistance thermometer) placed to
measure the temperature of the boiling liquid-vapor equilibrium.

A pressure sensor (e.g., a manometer) to accurately measure the system pressure.
A vacuum pump and a needle valve to control the system pressure.
. Procedure:

Place a known volume of high-purity dodecyl acetate into the boiling flask along with boiling
chips.

Assemble the apparatus, ensuring all connections are airtight.

Evacuate the system to the lowest desired pressure using the vacuum pump.

Gently heat the dodecyl acetate using the heating mantle until it reaches a steady boil.
Record the stable temperature and pressure once the system has reached equilibrium.

Incrementally increase the pressure using the needle valve and repeat step 5 for each new
pressure point.
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» Continue this process until a range of data points has been collected up to the desired
maximum pressure.

3. Data Analysis:

» Plot the natural logarithm of the pressure (In P) against the inverse of the absolute
temperature (1/T).

e The resulting data can be fitted to the Clausius-Clapeyron equation to determine the
enthalpy of vaporization.

Visualizations
Relationship between Temperature and Volatility

The following diagram illustrates the fundamental relationship between temperature and the
volatility of dodecyl acetate. An increase in temperature leads to a higher kinetic energy of the
molecules, resulting in an increased vapor pressure.

Increase in leads to . MIEEEEERRYGIEWIER  facilitates Overcoming [RVICHI I Increased Vapor Pressure
Temperature Kinetic Energy Intermolecular Forces (Higher Volatility)

Click to download full resolution via product page

Figure 1. The effect of temperature on dodecyl acetate volatility.

Experimental Workflow for Volatility Measurement

This diagram outlines the key steps in the experimental workflow for determining the vapor
pressure of dodecyl acetate.
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Figure 2. Workflow for vapor pressure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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